N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)thiophene-2-carboxamide

• IUPAC Name: N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H15N3O3S2/c1-2-25(22,23)16-9-8-14(19-20-16)12-5-3-6-13(11-12)18-17(21)15-7-4-10-24-15/h3-11H,2H2,1H3,(H,18,21)
• InChI Key: FINKNZIUZZRCGM-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C17H15N3O3S2
• Molecular Weight: 373.5 g/mol
• CAS No.: 1114602-77-5

Description

N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)thiophene-2-carboxamide, also known as compound A, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of sulfonamide-based drugs and has shown promising results in preclinical studies for the treatment of various diseases, including cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

Cardiac Electrophysiological Activity

Research on N-substituted imidazolylbenzamides and benzene-sulfonamides, similar in structure to the chemical , indicates their potential in cardiac electrophysiological activity. These compounds have shown potency in vitro comparable to sematilide, a selective class III agent, suggesting their utility in treating reentrant arrhythmias (Morgan et al., 1990).

Herbicidal Activity

The exploration of biophore models related to sulfonylurea and other sulfonamide derivatives has led to the synthesis of compounds with notable herbicidal activity. This underscores the role of sulfonamide moieties in developing effective herbicides against a range of species (Ren et al., 2000).

Antibiotic and Antibacterial Drugs

Studies on thiophene-2-carboxamide derivatives have shown promise in synthesizing new antibiotic and antibacterial drugs. The focus on generating compounds with activity against both Gram-positive and Gram-negative bacteria demonstrates the chemical's potential in addressing antibiotic resistance (Ahmed, 2007).

Antimicrobial Agents

Research into novel heterocyclic compounds incorporating the sulfamoyl moiety suitable for use as antimicrobial agents has yielded compounds with significant antibacterial and antifungal activities. This highlights the versatility of sulfonamide derivatives in developing new treatments against microbial infections (Darwish et al., 2014).

Potential Against COVID-19

A theoretical investigation into antimalarial sulfonamides for their potential as COVID-19 drugs via computational calculations and molecular docking studies suggests that these compounds could offer new avenues for COVID-19 treatment strategies (Fahim & Ismael, 2021).